Cas no 100127-58-0 (Methyl 3-iodo-4-isopropylbenzoate)

• Product Name: Methyl 3-iodo-4-isopropylbenzoate
• CAS No: 100127-58-0
• MF: C₁₁H₁₃IO₂
• MW: 304.124195814133
• CID: 1030662
• PubChem ID: 15792959
• Update Time: 2025-04-20

Methyl 3-iodo-4-isopropylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-iodo-4-isopropylbenzoate
• LogP
• methyl 3-iodo-4-propan-2-ylbenzoate
• DTXSID80578373
• TQP0796
• G63198
• DB-058303
• A800050
• Methyl 3-iodo-4-(propan-2-yl)benzoate
• Methyl3-iodo-4-isopropylbenzoate
• EN300-6730302
• AKOS015852342
• 100127-58-0
• Benzoic acid, 3-iodo-4-(1-methylethyl)-, methyl ester

• Inchi： 1S/C11H13IO2/c1-7(2)9-5-4-8(6-10(9)12)11(13)14-3/h4-7H,1-3H3
• InChI Key： VIUQYXQVBWXXBV-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)OC)C=CC=1C(C)C

Computed Properties

• Exact Mass: 303.99559
• Monoisotopic Mass: 303.99603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.525
• Boiling Point: 328.251°C at 760 mmHg
• Flash Point: 152.321°C
• Refractive Index: 1.567
• PSA: 26.3
• LogP: 3.20120